Cas no 1029724-89-7 (3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide)

3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide structure
1029724-89-7 structure
Product Name:3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide
CAS No:1029724-89-7
MF:C25H22FN3O2
MW:415.459489345551
CID:5382697
Update Time:2023-11-20

3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-fluorobenzoyl)amino]-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide
    • 1H-Indole-2-carboxamide, 3-[(4-fluorobenzoyl)amino]-5-methyl-N-(2-phenylethyl)-
    • 3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide
    • Inchi: 1S/C25H22FN3O2/c1-16-7-12-21-20(15-16)22(29-24(30)18-8-10-19(26)11-9-18)23(28-21)25(31)27-14-13-17-5-3-2-4-6-17/h2-12,15,28H,13-14H2,1H3,(H,27,31)(H,29,30)
    • InChI Key: AIUAKWFDJJLTQI-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C=C2)C(NC(=O)C2=CC=C(F)C=C2)=C1C(NCCC1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 415.17
  • Monoisotopic Mass: 415.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74A^2

3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide Pricemore >>

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